Cas no 272127-76-1 (2-Furancarboxaldehyde,5-(2-oxopropyl)-)

• Product Name: 2-Furancarboxaldehyde,5-(2-oxopropyl)-
• CAS No: 272127-76-1
• MF: C₈H₈O₃
• MW: 152.147322654724
• CID: 248024
• Update Time: 2024-01-26

2-Furancarboxaldehyde,5-(2-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxaldehyde,5-(2-oxopropyl)-
• 5-(Acetonyl)-2-furancarboxaldehyde
• 2-Furancarboxaldehyde, 5-(2-oxopropyl)- (9CI)
• 2-Furancarboxaldehyde, 5-(2-oxopropyl)-

• Inchi： 1S/C8H8O3/c1-6(10)4-7-2-3-8(5-9)11-7/h2-3,5H,4H2,1H3
• InChI Key： GHAQQMYANSLWPI-UHFFFAOYSA-N
• SMILES： O1C(CC(=O)C)=CC=C1C=O

Computed Properties

• Exact Mass: 152.04734
• Monoisotopic Mass: 152.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.1
• Topological Polar Surface Area: 47.3A^2

Experimental Properties

• PSA: 47.28